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Compound of Interest

Compound Name: Chromium hydroxide green

Cat. No.: B084190 Get Quote

These application notes provide a comprehensive overview and detailed protocols for

conducting adsorption isotherm studies using chromium hydroxide green as an adsorbent for

the removal of chromium from aqueous solutions. The methodologies outlined are intended for

researchers, scientists, and professionals in drug development and environmental science.

Introduction
Chromium contamination in water is a significant environmental and health concern, with

hexavalent chromium (Cr(VI)) being particularly toxic and carcinogenic.[1] Adsorption is a

widely used, efficient, and cost-effective method for removing heavy metals from wastewater.[2]

[3] This document details the experimental procedures for evaluating the adsorption capacity of

chromium hydroxide green for chromium species, focusing on the determination of

adsorption isotherms.

Adsorption isotherms are crucial for describing the equilibrium relationship between the amount

of adsorbate on the adsorbent and the concentration of the adsorbate in the solution at a

constant temperature.[4] The Langmuir and Freundlich models are two of the most common

isotherms used to analyze adsorption data.[4][5][6] The Langmuir model assumes monolayer

adsorption on a homogeneous surface, while the Freundlich model is an empirical equation

that describes multilayer adsorption on a heterogeneous surface.[4][7][8]
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While various materials have been explored for chromium adsorption, this protocol focuses on

chromium hydroxide green. A general synthesis procedure is provided below.

Protocol 2.1: Synthesis of Chromium Hydroxide Green

Precursor Solution Preparation: Prepare a solution of a chromium(III) salt, such as

chromium(III) nitrate nonahydrate (Cr(NO₃)₃·9H₂O) or chromium(III) chloride hexahydrate

(CrCl₃·6H₂O), in deionized water.

Precipitation: Slowly add a precipitating agent, such as a 1 M solution of sodium hydroxide

(NaOH) or ammonium hydroxide (NH₄OH), to the chromium salt solution while stirring

continuously. This should be done at a controlled temperature, for instance, room

temperature.

pH Adjustment: Continue adding the precipitating agent until the pH of the solution reaches

approximately 7-8 to ensure the complete precipitation of chromium(III) hydroxide (Cr(OH)₃).

Aging: Allow the resulting green gelatinous precipitate to age in the mother liquor for a

specified period (e.g., 24 hours) to improve its crystalline structure and stability.

Washing: Separate the precipitate from the solution by filtration or centrifugation. Wash the

precipitate repeatedly with deionized water to remove any unreacted salts and impurities.

Drying: Dry the washed chromium hydroxide green precipitate in an oven at a controlled

temperature (e.g., 60-80 °C) until a constant weight is achieved.

Grinding and Sieving: Grind the dried adsorbent into a fine powder and sieve it to obtain a

uniform particle size for use in adsorption experiments.

Experimental Protocols for Adsorption Isotherm
Studies
The following protocols detail the steps for conducting batch adsorption experiments to

generate data for isotherm analysis.
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Chromium Stock Solution (1000 mg/L): Prepare a 1000 mg/L stock solution of Cr(VI) by

dissolving a precise amount of potassium dichromate (K₂Cr₂O₇) in deionized water.[9][10]

Working Solutions: Prepare a series of working solutions with varying initial chromium

concentrations (e.g., 10, 20, 50, 100, 200 mg/L) by diluting the stock solution with deionized

water.[11]

Protocol 3.2: Batch Adsorption Experiments

Setup: In a series of flasks, add a fixed amount of the chromium hydroxide green
adsorbent (e.g., 0.1 g) to a fixed volume of the chromium working solutions (e.g., 100 mL).[9]

pH Adjustment: Adjust the initial pH of the solutions to the desired value using dilute HCl or

NaOH. The optimal pH for Cr(VI) adsorption is often found to be in the acidic range (e.g., pH

2-3).[5][11]

Equilibration: Place the flasks in a shaker and agitate them at a constant speed and

temperature for a predetermined equilibrium time. The equilibrium time should be determined

from preliminary kinetic studies.[11]

Sample Collection and Analysis: After reaching equilibrium, separate the adsorbent from the

solution by filtration or centrifugation. Analyze the final concentration of chromium in the

supernatant using a suitable analytical technique, such as UV-Vis spectrophotometry after

complexation with 1,5-diphenylcarbazide or atomic absorption spectroscopy.[9]

Protocol 3.3: Calculation of Adsorption Capacity

The amount of chromium adsorbed per unit mass of the adsorbent at equilibrium (qₑ, mg/g) can

be calculated using the following equation:

qₑ = (C₀ - Cₑ) * V / m

Where:

C₀ is the initial chromium concentration (mg/L).

Cₑ is the equilibrium chromium concentration (mg/L).
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V is the volume of the solution (L).

m is the mass of the adsorbent (g).

Data Presentation: Adsorption Isotherm Parameters
The following tables summarize the Langmuir and Freundlich isotherm parameters for

chromium adsorption on various adsorbents as reported in the literature. These tables can

serve as a reference for comparing the performance of chromium hydroxide green.

Table 1: Langmuir Isotherm Parameters for Chromium Adsorption

Adsorbent qₘ (mg/g) Kₗ (L/mg) R² Reference

Graphene Oxide 41.27 - - [10]

Sol-gel

Hydrotalcite-like

Compounds

26 - 29 - - [1]

Oil Palm

Bagasse
63.83 - - [7]

Yam Peels 59.16 - - [7]

Table 2: Freundlich Isotherm Parameters for Chromium Adsorption

Adsorbent
Kբ ((mg/g)
(L/mg)¹/ⁿ)

n R² Reference

GO/ZM

Nanocomposite
- - 0.985 [11]

Rice Straw Bio-

adsorbent
68.1926 - > 0.99 [12]

NiO

Nanoparticles
- - - [8]
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Visualization of Experimental Workflow
The following diagram illustrates the general workflow for conducting adsorption isotherm

studies.
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Caption: Experimental workflow for chromium adsorption isotherm studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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